estatin B
estatin B
Brand Name:
Vulcanchem
CAS No.:
106396-24-1
VCID:
VC0020056
InChI:
InChI=1S/C18H25N5O6/c19-18(20)22-8-2-1-7-21-15(25)12(9-10-3-5-11(24)6-4-10)23-16(26)13-14(29-13)17(27)28/h3-6,12-14,24H,1-2,7-9H2,(H,21,25)(H,23,26)(H,27,28)(H4,19,20,22)
SMILES:
C1=CC(=CC=C1CC(C(=O)NCCCCN=C(N)N)NC(=O)C2C(O2)C(=O)O)O
Molecular Formula:
C18H25N5O6
Molecular Weight:
407.4 g/mol
estatin B
CAS No.: 106396-24-1
Main Products
VCID: VC0020056
Molecular Formula: C18H25N5O6
Molecular Weight: 407.4 g/mol
| CAS No. | 106396-24-1 |
|---|---|
| Product Name | estatin B |
| Molecular Formula | C18H25N5O6 |
| Molecular Weight | 407.4 g/mol |
| IUPAC Name | 3-[[1-[4-(diaminomethylideneamino)butylamino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]carbamoyl]oxirane-2-carboxylic acid |
| Standard InChI | InChI=1S/C18H25N5O6/c19-18(20)22-8-2-1-7-21-15(25)12(9-10-3-5-11(24)6-4-10)23-16(26)13-14(29-13)17(27)28/h3-6,12-14,24H,1-2,7-9H2,(H,21,25)(H,23,26)(H,27,28)(H4,19,20,22) |
| Standard InChIKey | IVRMXEFFYRZNCU-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1CC(C(=O)NCCCCN=C(N)N)NC(=O)C2C(O2)C(=O)O)O |
| Canonical SMILES | C1=CC(=CC=C1CC(C(=O)NCCCCN=C(N)N)NC(=O)C2C(O2)C(=O)O)O |
| Synonyms | estatin B |
| PubChem Compound | 129322 |
| Last Modified | Nov 11 2021 |
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